5-bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one

• IUPAC Name: 5-bromo-3-(4-butoxyphenyl)imino-1H-indol-2-one
• InChI: InChI=1S/C18H17BrN2O2/c1-2-3-10-23-14-7-5-13(6-8-14)20-17-15-11-12(19)4-9-16(15)21-18(17)22/h4-9,11H,2-3,10H2,1H3,(H,20,21,22)
• InChI Key: LNOPMJRAFOYIJG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N=C2C3=C(C=CC(=C3)Br)NC2=O
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

“5-bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one” is a chemical compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are found in many important synthetic drug molecules.

Scientific Research Applications

Synthesis and Chemical Properties

5-Bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one, a derivative of 5-bromo-1H-indole, has been extensively studied for its chemical properties and synthetic applications. The compound and its derivatives are pivotal in various synthetic pathways. For instance, the palladium-catalyzed intramolecular annulation of alkynes with N-substituted 2-bromo-1H-indole-3-carboxaldehydes yields gamma-carboline derivatives, showcasing the compound's role in generating complex molecular structures (Zhang & Larock, 2003). Similarly, the compound serves as a precursor in the synthesis of heteropolycycles, highlighting its utility in constructing diverse chemical frameworks (Zhang & Larock, 2003).

Biological Activities and Medical Research

The indole derivative has been actively researched for its biological activities, particularly in cancer research. Synthesized derivatives like 5-bromo-3-substituted-hydrazono-1H-2-indolinones have shown promising cytotoxicity against various human tumor cell lines, indicating potential therapeutic applications in oncology (Karalı, Terzioğlu, & Gürsoy, 2002). Moreover, compounds like 5-(1-methyl-4-phenyl-imidazol-5-yl)indoles, derived from this class, demonstrate significant anti-vascular effects on chemoresistant cancer cells and tumors, further underlining the compound's relevance in medical research (Mahal et al., 2016).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of 5-bromo-1H-indole derivatives have also been documented. Studies indicate that these compounds exhibit biological activity against a range of fungal and bacterial species, suggesting their potential as antimicrobial and antifungal agents in pharmaceutical applications (Khalid, Sumrra, & Chohan, 2020), (Pandeya, Sriram, Nath, & Clercq, 2000).

Future Directions

Indole derivatives, including “5-bromo-3-[(4-butoxyphenyl)imino]-1H-indol-2-one”, have immense potential to be explored for newer therapeutic possibilities. Future research could focus on understanding its synthesis, properties, and biological activities.